molecular formula C10H8ClFN2O B8320553 [1-(3-Chloro-4-fluoro-phenyl)-1H-imidazol-4-yl]-methanol

[1-(3-Chloro-4-fluoro-phenyl)-1H-imidazol-4-yl]-methanol

Cat. No.: B8320553
M. Wt: 226.63 g/mol
InChI Key: LCZQJUPBICWMNS-UHFFFAOYSA-N
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Description

[1-(3-Chloro-4-fluoro-phenyl)-1H-imidazol-4-yl]-methanol is a useful research compound. Its molecular formula is C10H8ClFN2O and its molecular weight is 226.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8ClFN2O

Molecular Weight

226.63 g/mol

IUPAC Name

[1-(3-chloro-4-fluorophenyl)imidazol-4-yl]methanol

InChI

InChI=1S/C10H8ClFN2O/c11-9-3-8(1-2-10(9)12)14-4-7(5-15)13-6-14/h1-4,6,15H,5H2

InChI Key

LCZQJUPBICWMNS-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1N2C=C(N=C2)CO)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloro-4-fluoroaniline was reacted with triethyl orthoformate, ethyl nitroacetate and acetic acid followed by treatment with triethyl orthoformate, iron and acetic acid and subsequent alkaline hydrolysis. The isolated acid was directly reduced with BH3 THF complex followed by hydrolytic workup and the title compound, Mp. 130-135° C. (H2O), MS: m/e=226 (M+), was obtained as an off-white crystalline solid.
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